Cas no 228728-27-6 (3-Quinolinecarboxylicacid, 8-cyano-4-hydroxy-)

• Product Name: 3-Quinolinecarboxylicacid, 8-cyano-4-hydroxy-
• CAS No: 228728-27-6
• MF: C₁₁H₆N₂O₃
• MW: 214.17694234848
• CID: 245138
• PubChem ID: 3916511
• Update Time: 2025-04-19

3-Quinolinecarboxylicacid, 8-cyano-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxylicacid, 8-cyano-4-hydroxy-
• 3-Quinolinecarboxylicacid,8-cyano-4-hydroxy-(9CI)
• 8-cyano-4-hydroxyquinoline-3-carboxylic acid
• AC1N0G4F
• AG-E-65958
• CTK1A0298
• SureCN3354007
• 8-Cyano-4-oxo-1,4-dihydroquinoline-3-carboxylicacid
• SCHEMBL3354007
• 132664-44-9
• 228728-27-6
• 3-Quinolinecarboxylic acid, 8-cyano-4-hydroxy-
• DTXSID80397940
• SB71404
• 8-cyano-4-oxo-1H-quinoline-3-carboxylic Acid
• 8-Cyano-4-oxo-1,4-dihydroquinoline-3-carboxylic acid

• Inchi： 1S/C11H6N2O3/c12-4-6-2-1-3-7-9(6)13-5-8(10(7)14)11(15)16/h1-3,5H,(H,13,14)(H,15,16)
• InChI Key： OPVVFPWKVCVSQU-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CNC2C(C#N)=CC=CC=21

Computed Properties

• Exact Mass: 214.03788
• Monoisotopic Mass: 214.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 90.2Ų

Experimental Properties

• PSA: 90.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids